

endogenous role of Retinoyl beta-glucuronide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Retinoyl beta-glucuronide*

CAS No.: 401-10-5

Cat. No.: B016852

[Get Quote](#)

An In-Depth Technical Guide to the Endogenous Role of Retinoyl β -Glucuronide

Foreword

For decades, all-trans-retinoic acid (RA) has been the focal point of retinoid research, celebrated for its critical role in cellular differentiation, proliferation, and embryonic development.^{[1][2]} Consequently, other endogenous retinoids have often been relegated to the periphery, viewed as mere intermediates or catabolic byproducts. This guide challenges that perspective by focusing on Retinoyl β -Glucuronide (RAG), a water-soluble metabolite of RA. Initially dismissed as a simple detoxification product destined for excretion, a growing body of evidence reveals RAG as a biologically active molecule with a complex and strategic role in retinoid homeostasis.^{[3][4][5]} This document, intended for researchers, scientists, and drug development professionals, moves beyond the textbook view to present RAG as a key modulator of retinoid signaling, a stable transport and storage form of RA, and a promising therapeutic agent in its own right. We will explore its biochemistry, its multifaceted physiological functions, and the methodologies required to accurately study this pivotal molecule.

The Retinoid Metabolic and Signaling Axis: Context for RAG


To appreciate the role of Retinoyl β -Glucuronide (RAG), one must first understand the broader landscape of vitamin A metabolism and signaling. Vitamin A (retinol) is obtained from the diet, either as preformed retinyl esters from animal sources or as provitamin A carotenoids from plants.[6] Once inside the body, it undergoes a tightly regulated series of enzymatic conversions to produce the ultimate active form, all-trans-retinoic acid (RA).

The canonical pathway is a two-step oxidation process:

- Retinol to Retinaldehyde: Retinol is reversibly oxidized to retinaldehyde by alcohol dehydrogenases (ADHs) or retinol dehydrogenases (RDHs).[2]
- Retinaldehyde to Retinoic Acid: Retinaldehyde is irreversibly oxidized to RA by retinaldehyde dehydrogenases (RALDHs).[1][2]

RA exerts its profound biological effects by functioning as a ligand for nuclear receptors. It binds to Retinoic Acid Receptors (RARs), which form heterodimers with Retinoid X Receptors (RXRs). This RAR-RXR complex then binds to specific DNA sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of target genes, thereby modulating their transcription.[2]

The intracellular concentration of RA must be exquisitely controlled, as both deficiency and excess are detrimental.[1] This control is achieved not only through regulated synthesis but also through catabolism and conjugation. One of the primary metabolic fates of RA is hydroxylation by cytochrome P450 enzymes (CYPs). Another is conjugation with glucuronic acid to form RAG, a process once thought to be purely for detoxification and elimination.[6][7] However, as this guide will detail, the formation of RAG is a pivotal regulatory node, creating a biologically active reservoir that fundamentally influences the availability and action of RA.



[Click to download full resolution via product page](#)

Caption: Overview of the Retinoid Metabolic and Signaling Pathway.

The Biochemistry of Retinoyl β-Glucuronide

RAG is a naturally occurring metabolite of vitamin A, demonstrated to be an endogenous component of human blood.[8] Its formation and cleavage are controlled by two key enzyme families that act as gatekeepers for retinoid activity.

Synthesis by UDP-Glucuronosyltransferases (UGTs)

The conjugation of a glucuronic acid moiety to RA is catalyzed by a family of enzymes known as UDP-glucuronosyltransferases (UGTs). This reaction, termed glucuronidation, transfers glucuronic acid from the high-energy donor molecule, UDP-glucuronic acid (UDPGA), to the carboxylic acid group of RA, forming an acyl-glucuronide.[9]

Reaction: all-trans-Retinoic Acid + UDP-Glucuronic Acid --(UGT)--> all-trans-Retinoyl β -Glucuronide + UDP

This process occurs predominantly in the liver and intestine, tissues rich in UGTs.[9][10] The specific activity of UGTs toward RA is highest in the liver.[9] Several UGT isoforms are capable of metabolizing retinoids, with UGT1A and UGT2B families being particularly relevant.[11][12] Notably, UGT2B7 has been identified as a key enzyme in the glucuronidation of RA and its oxidized derivatives.[12][13]

The rationale for this enzymatic step is twofold. From a classic pharmacological standpoint, glucuronidation increases the water solubility of lipophilic molecules like RA, facilitating their transport in aqueous environments (like blood) and their eventual excretion via bile.[7][14] However, the observation that UGT specific activity increases during vitamin A deficiency suggests a role beyond simple inactivation, hinting at a functionally important purpose for RAG. [9]

Enzyme Parameter	All-trans-Retinoic Acid	UDP-Glucuronic Acid	Source
Apparent Km	54.7 μ M	2.4 mM	[9]
Catalyzing Enzyme	UDP-Glucuronosyltransferase	UDP-Glucuronosyltransferase	[9]
Primary Location	Liver Microsomes	Liver Microsomes	[9]

Table 1: Kinetic Parameters for RAG Synthesis in Rat Liver Microsomes.

Hydrolysis by β -Glucuronidase

The conversion of RA to RAG is not a terminal step. RAG can be hydrolyzed back to its parent compound, RA, by the enzyme β -glucuronidase.[15][16] This enzyme is found in various tissues and is notably localized within the lysosomes and endoplasmic reticulum.[15][16]

Reaction: all-trans-Retinoyl β -Glucuronide + H₂O $\xrightarrow{(\beta\text{-Glucuronidase})}$ all-trans-Retinoic Acid + Glucuronic Acid

This hydrolytic cleavage is of immense physiological significance. It means that RAG, while being a metabolite, can also act as a pro-drug or pro-hormone.[3][4] Tissues expressing β -glucuronidase can locally regenerate the highly active RA from a circulating or stored pool of RAG. This enzymatic "reactivation" allows for precise spatial and temporal control over retinoid signaling. Studies have shown that in a state of vitamin A deficiency, the activity of β -glucuronidase is enhanced, leading to more efficient conversion of RAG to RA, further supporting the role of RAG as a critical systemic reservoir.[17]

The Endogenous Roles of RAG: A Paradigm Shift

While initially categorized as a detoxification product, the endogenous functions of RAG are far more nuanced and strategic.[4] It acts as a key player in a sophisticated system of retinoid management, serving as a transport vehicle, a local reservoir, and a modulator of RA signaling.

A Stable, Water-Soluble Transport Form

RA is lipophilic and requires a carrier protein, primarily albumin, for transport in the blood.[18] RAG, due to the addition of the hydrophilic glucuronide moiety, is significantly more water-soluble. It circulates in human blood at nanomolar concentrations, often comparable to or exceeding those of RA.[8][18][19] This suggests that RAG may serve as an alternative, stable transport vehicle for delivering retinoid potential throughout the body, complementing the albumin-bound RA pathway.[18][20] Its stability in circulation, compared to the more reactive RA, makes it an ideal candidate for a systemic retinoid carrier.

A Tissue-Level Reservoir for Sustained Signaling

Perhaps the most critical role of RAG is to act as a readily available source of RA for target tissues.[3][4] The body can store large amounts of vitamin A as retinyl esters, primarily in the liver.[18] RAG represents a different kind of reservoir—one that is post-synthesis and closer to the final active molecule. Tissues can take up the stable RAG from circulation and, through the

action of local β -glucuronidases, hydrolyze it to release active RA precisely where and when it is needed.^{[15][17]} This mechanism provides for sustained, localized retinoid activity without requiring the systemic circulation of high levels of potentially toxic RA. After intraperitoneal injection in rats, RAG persists as a major component in blood and tissues for at least 24 hours, even while some is converted to RA, demonstrating its capacity to serve as a lasting source.^[21]

Intrinsic Activity vs. Pro-Hormone Function

A key question in the field is whether RAG possesses intrinsic biological activity or if its effects are solely attributable to its conversion to RA. Numerous studies have shown that RAG can induce cellular differentiation and inhibit tumor growth in a manner comparable to RA.^{[5][22]} However, the ubiquitous presence of β -glucuronidases in cell culture and in vivo makes it challenging to definitively separate the activity of RAG itself from that of the RA it produces.

The prevailing view is that RAG's primary role is that of a pro-hormone. Its teratogenic effects in mice, for instance, were found to be directly correlated with the extent of its hydrolysis to RA, which then crossed the placenta.^[23] Nonetheless, the possibility of direct action cannot be entirely dismissed, and it may act physiologically in its intact form under certain conditions.^[24] Regardless, its ability to function as a stable precursor to RA is the foundation of its biological importance.

Methodologies for Studying Retinoyl β -Glucuronide

Accurate investigation of RAG requires robust analytical techniques to distinguish it from other retinoids and to quantify its metabolic turnover. The self-validating nature of these protocols lies in the combined use of chromatographic separation and enzymatic confirmation.

Protocol: Quantification of RAG in Biological Samples


This protocol outlines a standard workflow for the extraction and analysis of RAG from plasma or tissue homogenates using High-Performance Liquid Chromatography (HPLC).

Methodology:

- Sample Collection & Homogenization:

- Collect blood in heparinized tubes and separate plasma by centrifugation.
- For tissues, homogenize in a suitable buffer (e.g., phosphate-buffered saline) on ice.
- Causality: All steps should be performed under dim light and on ice to prevent photo-isomerization and degradation of the light-sensitive and thermally labile retinoids.
- Liquid-Liquid Extraction:
 - To 100 μL of plasma or tissue homogenate, add 200 μL of cold ethanol containing an internal standard (e.g., a synthetic retinoid not present endogenously) to precipitate proteins.
 - Vortex for 30 seconds. Centrifuge at 14,000 $\times g$ for 5 minutes at 4°C.
 - Collect the supernatant.
 - Add 400 μL of hexane, vortex for 1 minute, and centrifuge to separate the layers.
 - Carefully collect the hexane (upper) layer containing non-polar retinoids (like retinol/retinyl esters) and the ethanol/water (lower) layer containing polar retinoids (RA and RAG).
 - Causality: The two-step extraction separates retinoids based on polarity. Ethanol precipitates proteins that would otherwise interfere with chromatography. Hexane removes highly non-polar lipids and esters, providing a cleaner sample for the analysis of the more polar RA and RAG.
- Analysis by Reversed-Phase HPLC:
 - Evaporate the polar fraction to dryness under a gentle stream of nitrogen.
 - Reconstitute the residue in 50 μL of mobile phase.
 - Inject onto a C18 reversed-phase HPLC column.
 - Use a gradient elution system, for example, starting with a high aqueous component (e.g., acetonitrile/water/acetic acid) and ramping to a high organic component.

- Causality: Reversed-phase chromatography separates compounds based on hydrophobicity. RAG, being more polar than RA, will elute earlier. A gradient elution is necessary to resolve multiple retinoid isomers in a single run.[\[25\]](#)
- Detect retinoids using a UV detector set to ~350 nm, the characteristic absorbance maximum for retinoids.
- Quantification and Confirmation:
 - Quantify RAG by comparing its peak area to that of a standard curve generated with synthetic RAG and normalized to the internal standard.
 - Confirmation: Collect the HPLC fraction corresponding to the RAG peak. Treat one aliquot with purified β -glucuronidase (from sources like E. coli or bovine liver) and another with buffer alone.[\[8\]](#)[\[14\]](#) Re-inject both onto the HPLC. The disappearance of the RAG peak and the corresponding appearance of an RA peak in the enzyme-treated sample confirms its identity.[\[8\]](#)[\[26\]](#) Further confirmation can be achieved with Liquid Chromatography-Mass Spectrometry (LC-MS).[\[27\]](#)



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the quantification of RAG.

Protocol: In Vitro Glucuronidation Assay

This assay measures the enzymatic synthesis of RAG from RA, typically using liver microsomes as the enzyme source.

Methodology:

- Prepare Reaction Mixture: In a microcentrifuge tube, combine:
 - Microsomal protein (e.g., from rat liver).
 - Reaction buffer (e.g., Tris-HCl, pH 7.4).
 - A detergent like Brij-58 to permeabilize the microsomal membrane.
 - Causality: The detergent exposes the UGT active site, which is located on the luminal side of the endoplasmic reticulum membrane, to the substrates in the buffer.
 - All-trans-retinoic acid (substrate).
- Initiate Reaction: Start the reaction by adding the co-substrate, UDP-glucuronic acid (UDPGA).
- Incubation: Incubate at 37°C for a defined period (e.g., 30-60 minutes).
- Stop Reaction: Terminate the reaction by adding cold acetonitrile or methanol.
- Analysis: Centrifuge to pellet the protein. Analyze the supernatant for RAG formation using the HPLC method described in Protocol 4.1.

Therapeutic and Pharmacological Implications

The unique biochemical profile of RAG—possessing RA-like activity but with a different pharmacokinetic and toxicity profile—makes it a molecule of significant interest for drug development.

RAG as a Safer Retinoid Pro-Drug

Systemic or topical administration of RA is often limited by its toxicity, causing skin irritation, dryness, and significant teratogenic risk.[1][5] Numerous studies have demonstrated that RAG can replicate the therapeutic benefits of RA with markedly reduced side effects.

- **Dermatology:** Topically applied RAG is as effective as RA in treating acne but without the associated severe skin irritation.[3][22] In swine models, chronic topical application of RAG resulted in significantly less dermal and epidermal damage compared to RA.[5]
- **Oncology:** RAG has been shown to inhibit the growth of neuroblastoma tumors in mice with an efficacy comparable to RA, but without causing the adverse physical side effects observed with RA treatment.[5]

The reduced toxicity is likely due to its controlled, localized conversion to RA by tissue β -glucuronidases, avoiding a systemic flood of the more aggressive parent compound.

Pharmacokinetics and Future Directions

The route of administration profoundly impacts the fate and activity of RAG. When given orally or subcutaneously, it can be extensively hydrolyzed back to RA in vivo, potentially leading to high systemic RA levels and negating its safety profile.[22][23] This highlights a critical consideration for drug development: the formulation and delivery method must be optimized to leverage local activation while minimizing systemic conversion.

Future research should focus on:

- Developing delivery systems (e.g., topical formulations, targeted nanoparticles) that maximize RAG concentration at the target site.
- Investigating the regulation of β -glucuronidase activity in different tissues and disease states to better predict RAG activation.
- Exploring synthetic RAG analogs that may be more resistant to systemic hydrolysis but can still be activated by specific tissue enzymes.

Conclusion

Retinoyl β -glucuronide is far more than a metabolic footnote in the vitamin A story. It is an integral component of a sophisticated homeostatic system designed to transport, store, and deploy retinoid activity with precision and control. By serving as a stable, circulating pro-hormone, RAG allows the body to buffer against both retinoid deficiency and excess. Its conversion back to retinoic acid by local β -glucuronidases provides a mechanism for sustained, tissue-specific signaling. This understanding not only redefines our view of endogenous retinoid metabolism but also opens a promising avenue for the development of safer, more effective retinoid-based therapeutics. The continued study of RAG is essential for any researcher aiming to fully comprehend and manipulate the powerful biology of vitamin A.

References

- Barua, A. B. (1997). **Retinoyl beta-glucuronide**: a biologically active form of vitamin A. *Nutrition Reviews*, 55(7), 259–267. [[Link](#)]
- Salyers, K. L., & Napoli, J. L. (1986). Biosynthesis of retinoyl-beta-glucuronide, a biologically active metabolite of all-trans-retinoic acid. *Archives of Biochemistry and Biophysics*, 244(1), 179–186. [[Link](#)]
- Barua, A. B. (1997). Retinoyl β -Glucuronide: a Biologically Active Form of Vitamin a. *Nutrition Reviews*, 55(7), 259-267. [[Link](#)]
- Samokyszyn, V. M., Gall, W. E., & Zawada, G. (2006). Role of UDP-glucuronosyltransferase isoforms in 13-cis retinoic acid metabolism in humans. *Drug Metabolism and Disposition*, 34(3), 484-491. [[Link](#)]
- Barua, A. B., & Sidell, N. (2004). **Retinoyl beta-glucuronide**: a biologically active interesting retinoid. *The Journal of Nutrition*, 134(1), 286S–289S. [[Link](#)]
- Bélorgey, C., Geiger, E., & Finel, M. (2005). Effect of Retinoids on UDP-Glucuronosyltransferase 2B7 mRNA Expression in Caco-2 Cells. *Drug Metabolism and Disposition*, 33(12), 1845-1849. [[Link](#)]
- Barua, A. B., & Olson, J. A. (1986). **Retinoyl beta-glucuronide**: an endogenous compound of human blood. *The American Journal of Clinical Nutrition*, 43(4), 481–485. [[Link](#)]

- Tzimas, G., Sass, J. O., Elmazar, M. M., & Nau, H. (1997). Retinoid signaling by all-trans retinoic acid and all-trans retinoyl-beta-D-glucuronide is attenuated by simultaneous exposure of human keratinocytes to retinol. *Biochemical Pharmacology*, 53(5), 647–654. [\[Link\]](#)
- Barua, A. B., Batres, R. O., & Olson, J. A. (1989). Synthesis and metabolism of all-trans-[11-3H]retinyl beta-glucuronide in rats in vivo. *The Biochemical Journal*, 263(2), 415–420. [\[Link\]](#)
- Bélorgey, C., Geiger, E., & Finel, M. (2005). Effect of retinoids on UDP-glucuronosyltransferase 2B7 mRNA expression in Caco-2 cells. *Drug Metabolism and Disposition*, 33(12), 1845-1849. [\[Link\]](#)
- Barua, A. B., & Olson, J. A. (1989). Chemical synthesis of all-trans-[11-3H]**retinoyl beta-glucuronide** and its metabolism in rats in vivo. *The Biochemical Journal*, 263(2), 409-414. [\[Link\]](#)
- Vamanu, E. (2022). Therapeutic Uses of Retinol and Retinoid-Related Antioxidants. *Antioxidants*, 11(12), 2388. [\[Link\]](#)
- Li, Y., Wongsiriroj, N., & Blaner, W. S. (2014). The multifaceted nature of retinoid transport and metabolism. *Hepatobiliary Surgery and Nutrition*, 3(3), 126–139. [\[Link\]](#)
- Duester, G. (2015). Retinoic Acid Synthesis and Degradation. *Sub-cellular biochemistry*, 81, 1-22. [\[Link\]](#)
- Amann, P. M., Eichmüller, S., Schmidt, J., & Oesch, F. (2011). Esterase 22 and beta-glucuronidase hydrolyze retinoids in mouse liver. *The Journal of biological chemistry*, 286(8), 6126–6136. [\[Link\]](#)
- Sass, J. O., & Nau, H. (1994). Single-run analysis of isomers of retinoyl-beta-D-glucuronide and retinoic acid by reversed-phase high-performance liquid chromatography. *Journal of Chromatography A*, 685(1), 182–188. [\[Link\]](#)
- Barua, A. B., & Olson, J. A. (1985). Chemical synthesis of all-trans **retinoyl beta-glucuronide**. *Journal of Lipid Research*, 26(10), 1277–1282. [\[Link\]](#)

- Cunningham, T. J., & Duester, G. (2015). From carrot to clinic: an overview of the retinoic acid signaling pathway. *Journal of lipid research*, 56(2), 220–232. [[Link](#)]
- Barua, A. B., & Olson, J. A. (1994). Effect of vitamin A deficiency on the hydrolysis of **retinoyl beta-glucuronide** to retinoic acid by rat tissue organelles in vitro. *Biochimica et Biophysica Acta*, 1200(2), 131–136. [[Link](#)]
- Li, Y., Wongsiriroj, N., & Blaner, W. S. (2014). The multifaceted nature of retinoid transport and metabolism. *Hepatobiliary Surgery and Nutrition*, 3(3), 126-39. [[Link](#)]
- Barua, A. B., & Olson, J. A. (1989). Characterization of retinyl beta-glucuronide in human blood. *The American Journal of Clinical Nutrition*, 50(2), 370–374. [[Link](#)]
- Al-Ibrahim, M., & Al-Harthi, S. (2022). The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases. *Pharmaceuticals*, 15(11), 1335. [[Link](#)]
- Zile, M. H., Schnoes, H. K., & DeLuca, H. F. (1980). Characterization of **retinoyl beta-glucuronide** as a minor metabolite of retinoic acid in bile. *Proceedings of the National Academy of Sciences of the United States of America*, 77(6), 3230–3233. [[Link](#)]
- Fujiwara, R., Nakajima, M., & Yokoi, T. (2012). A comprehensive review of UDP-glucuronosyltransferase and esterases for drug development. *Expert Opinion on Drug Metabolism & Toxicology*, 8(6), 655-671. [[Link](#)]
- Zile, M. H., Schnoes, H. K., & DeLuca, H. F. (1980). Characterization of **retinoyl beta-glucuronide** as a minor metabolite of retinoic acid in bile. *Proceedings of the National Academy of Sciences of the United States of America*, 77(6), 3230-3233. [[Link](#)]
- Nau, H., Elmazar, M. M., Thiel, R., & Sass, J. O. (1996). All-trans-retinoyl- β -glucuronide is a potent teratogen in the mouse because of extensive metabolism to all-trans-retinoic acid. *Teratology*, 54(4), 150-156. [[Link](#)]
- Ukaaz, P. (2025). Analytical methods for determining retinol in skincare formulations. *Journal of Phytonanotechnology and Pharmaceutical Sciences (JPPS)*. [[Link](#)]

- Romans, D. A., Barua, A. B., & Olson, J. A. (2003). Pharmacokinetics of All-trans Retinoyl β -Glucuronide in Rats following Intraperitoneal and Oral Administration. International Journal for Vitamin and Nutrition Research, 73(4), 257-263. [\[Link\]](#)
- Wikipedia. (n.d.). β -Glucuronidase. Retrieved from [\[Link\]](#)
- Sun, L., & Kawaguchi, R. (2017). Vitamin A Transport Mechanism of the Multitransmembrane Cell-Surface Receptor STRA6. Vitamins and hormones, 105, 1-28. [\[Link\]](#)
- Dávila-Velderrain, J., & Martinez-Morales, J. R. (2016). Retinoic Acid Signaling during Early Spinal Cord Development. International journal of molecular sciences, 17(11), 1836. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. From carrot to clinic: an overview of the retinoic acid signaling pathway - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 2. [mdpi.com](#) [\[mdpi.com\]](#)
- 3. Retinoyl beta-glucuronide: a biologically active form of vitamin A - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](#)
- 4. [academic.oup.com](#) [\[academic.oup.com\]](#)
- 5. Retinoyl beta-glucuronide: a biologically active interesting retinoid - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](#)
- 6. RETINOIC ACID SYNTHESIS AND DEGRADATION - PMC [\[pmc.ncbi.nlm.nih.gov\]](#)
- 7. [mdpi.com](#) [\[mdpi.com\]](#)
- 8. Retinoyl beta-glucuronide: an endogenous compound of human blood - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](#)
- 9. Biosynthesis of retinoyl-beta-glucuronide, a biologically active metabolite of all-trans-retinoic acid - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](#)

- 10. A comprehensive review of UDP-glucuronosyltransferase and esterases for drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Role of UDP-glucuronosyltransferase isoforms in 13-cis retinoic acid metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Effect of Retinoids on UDP-Glucuronosyltransferase 2B7 mRNA Expression in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Effect of retinoids on UDP-glucuronosyltransferase 2B7 mRNA expression in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. covachem.com [covachem.com]
- 15. Esterase 22 and beta-glucuronidase hydrolyze retinoids in mouse liver - PMC [pmc.ncbi.nlm.nih.gov]
- 16. β -Glucuronidase - Wikipedia [en.wikipedia.org]
- 17. Effect of vitamin A deficiency on the hydrolysis of retinoyl beta-glucuronide to retinoic acid by rat tissue organelles in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. The multifaceted nature of retinoid transport and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Characterization of retinyl beta-glucuronide in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. The multifaceted nature of retinoid transport and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Chemical synthesis of all-trans-[11-3H]retinoyl beta-glucuronide and its metabolism in rats in vivo. | Semantic Scholar [semanticscholar.org]
- 22. storage.imrpress.com [storage.imrpress.com]
- 23. "All-trans-retinoyl- β -glucuronide is a potent teratogen in the mouse be" by H. Nau, Mohamed M. Elmazar et al. [buescholar.bue.edu.eg]
- 24. Synthesis and metabolism of all-trans-[11-3H]retinyl beta-glucuronide in rats in vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Single-run analysis of isomers of retinoyl-beta-D-glucuronide and retinoic acid by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Characterization of retinoyl beta-glucuronide as a minor metabolite of retinoic acid in bile - PMC [pmc.ncbi.nlm.nih.gov]
- 27. jpps.ukaazpublications.com [jpps.ukaazpublications.com]

- To cite this document: BenchChem. [endogenous role of Retinoyl beta-glucuronide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b016852/docs#endogenous-role-of-retinoyl-beta-glucuronide\]](https://www.benchchem.com/product/b016852/docs#endogenous-role-of-retinoyl-beta-glucuronide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)